(R)-Tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• IUPAC Name: (7aR)-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C6H8N2O2/c9-5-4-2-1-3-8(4)6(10)7-5/h4H,1-3H2,(H,7,9,10)/t4-/m1/s1
• InChI Key: CLHGAFMJSNFVRM-SCSAIBSYSA-N
• Canonical SMILES: C1CC2C(=O)NC(=O)N2C1
• Isomeric SMILES: C1C[C@@H]2C(=O)NC(=O)N2C1
• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.14 g/mol

Description

(R)-Tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Chemical Synthesis and Catalysis : The compound has been used in the development of catalytic methods for the synthesis of complex molecular structures. For instance, G. S. Sankaram et al. (2023) describe the use of a rhodium(III)-catalyzed oxidative annulation method involving this compound for the synthesis of diverse 1H-benzo[4,5]imidazo[2,1-a]pyrrolo[3,4-c]isoquinoline-1,3(2H)-dione derivatives, highlighting its utility in versatile and atom-economical production of polycyclic benzo[4,5]imidazo[2,1-a]pyrrolo[3,4-c] isoquinoline-1,3(2H)-dione scaffolds in a single step (Sankaram et al., 2023).

• Neuroprotective Properties : Research by I. Marco et al. (2011) indicates that derivatives of this compound have potential neuroprotective properties. They synthesized new compounds based on this structure and found that one of them exhibited neuroprotective effects in neurotoxicity assays and in models of focal cerebral ischemia in rats (Marco et al., 2011).

• Material for Cognition Enhancers : In the field of cognition enhancement, M. Pinza et al. (1993) synthesized a series of dihydro-1H-pyrrolo[1,2-a]imidazole-2,5(3H,6H)-diones, including derivatives of (R)-Tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. These compounds showed potent antiamnestic activity, suggesting their potential as cognition enhancers (Pinza et al., 1993).

• Antiproliferative and Enzyme Inhibition : A study by Elisabeth Conchon et al. (2008) on pyrrolo[3,4-a]carbazole-1,3-diones and pyrrolo[3,4-c]carbazole-1,3-diones, structurally related to (R)-Tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, revealed their inhibitory properties toward Checkpoint 1 kinase (Chk1) and in vitro antiproliferative activities toward tumor cell lines (Conchon et al., 2008).

• Synthesis of Heterocyclic Structures : The compound has also been used in the synthesis of various heterocyclic structures. For example, A. Aly (2005) reported the synthesis of various classes of fused-imidazoles using N-vinyl-1H-imidazole, which reacts with π-deficient compounds under basic conditions to form pyrrolo[1,2-a]imidazoles, a class to which (R)-Tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione belongs (Aly, 2005).